4-(3,5-difluorophenyl)-4-fluoropiperidine hydrochloride
Description
“4-(3,5-difluorophenyl)-4-fluoropiperidine hydrochloride” is a chemical compound that belongs to the class of piperidine derivatives. It has a molecular weight of 233.69 .
Molecular Structure Analysis
The InChI code for “4-(3,5-difluorophenyl)-4-fluoropiperidine hydrochloride” is 1S/C11H13F2N.ClH/c12-10-5-9 (6-11 (13)7-10)8-1-3-14-4-2-8;/h5-8,14H,1-4H2;1H . This code provides a standard way to encode the compound’s molecular structure and formula.Safety and Hazards
Safety data indicates that “4-(3,5-difluorophenyl)-4-fluoropiperidine hydrochloride” may be harmful if swallowed, in contact with skin, or if inhaled. It may cause skin irritation, serious eye irritation, and respiratory irritation . Proper safety measures should be taken when handling this compound.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 4-(3,5-difluorophenyl)-4-fluoropiperidine hydrochloride involves the reaction of 3,5-difluoroaniline with 1,4-difluorobutane-2,3-dione to form 4-(3,5-difluorophenyl)-4-fluoropiperidine, which is then reacted with hydrochloric acid to form the hydrochloride salt.", "Starting Materials": [ "3,5-difluoroaniline", "1,4-difluorobutane-2,3-dione", "hydrochloric acid" ], "Reaction": [ "Step 1: 3,5-difluoroaniline is reacted with 1,4-difluorobutane-2,3-dione in the presence of a base such as potassium carbonate to form 4-(3,5-difluorophenyl)-4-fluoropiperidine.", "Step 2: The resulting 4-(3,5-difluorophenyl)-4-fluoropiperidine is then reacted with hydrochloric acid to form the hydrochloride salt of the compound." ] } | |
CAS RN |
1803593-68-1 |
Product Name |
4-(3,5-difluorophenyl)-4-fluoropiperidine hydrochloride |
Molecular Formula |
C11H13ClF3N |
Molecular Weight |
251.7 |
Purity |
95 |
Origin of Product |
United States |
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